Cas no 36617-18-2 (ARACHIDYL LAURATE)

• Product Name: ARACHIDYL LAURATE
• CAS No: 36617-18-2
• MF: C₃₂H₆₄O₂
• MW: 480.849370956421
• CID: 825679
• PubChem ID: 4599241
• Update Time: 2025-05-24

ARACHIDYL LAURATE Chemical and Physical Properties

Names and Identifiers

• ARACHIDYL LAURATE
• Arachidyl dodecanoate
• Arachidyl laurate Dodecanoic acid eicosyl ester
• icosyl dodecanoate
• H8ECE8WM2L
• DTXSID90404730
• 36617-18-2
• Dodecanoic acid, eicosyl ester
• Dodecanoic acid eicosyl ester
• LAURIC ACID ARACHIDYL ESTER
• UNII-H8ECE8WM2L
• N-Eicosyl N-dodecanoate
• MFCD00056264
• WE(20:0/12:0)
• HY-W127464
• eicosyl dodecanoate
• CS-0185694
• Arachidyl dodecanoate, >=99%
• LMFA07010040
• Arachidyl laureate
• DB-048980
• eicosanyl dodecanoate

• Inchi： 1S/C32H64O2/c1-3-5-7-9-11-13-14-15-16-17-18-19-20-21-23-25-27-29-31-34-32(33)30-28-26-24-22-12-10-8-6-4-2/h3-31H2,1-2H3
• InChI Key： GTUGKPSGIYCKEQ-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 480.49100
• Monoisotopic Mass: 480.49063128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 30
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 11.49220

ARACHIDYL LAURATE Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters

Additional information on ARACHIDYL LAURATE

Arachidyl Laurate (CAS No. 36617-18-2): A Comprehensive Overview

Arachidyl Laurate, also known as arachidyl laurate or arachidoyl laurate, is a unique fatty acid ester with the CAS number 36617-18-2. This compound is gaining significant attention in various industries due to its versatile properties and potential applications. In this article, we will delve into the chemical structure, synthesis, properties, and current research trends surrounding arachidyl laurate, providing a comprehensive understanding of its significance in modern science and industry.

The chemical structure of arachidyl laurate consists of two fatty acid chains: an arachidic acid (C20) and a lauric acid (C12). This combination results in a molecule with unique physical and chemical properties. The long-chain fatty acids in arachidyl laurate contribute to its stability and ability to form stable emulsions, making it highly valuable in cosmetic and pharmaceutical applications. Recent studies have highlighted the potential of arachidyl laurate as a natural alternative to synthetic emulsifiers, offering eco-friendly solutions for various products.

Synthesis and Production:

Arachidyl laurate is typically synthesized through esterification reactions involving arachidic acid and lauryl alcohol. The process involves the reaction of these two components under controlled conditions to form the ester. Researchers have explored various methods to optimize the synthesis process, including the use of enzymatic catalysts for more efficient production. These advancements have not only improved the yield but also reduced the environmental impact of manufacturing arachidyl laurate.

Properties and Applications:

Arachidyl laurate exhibits excellent emulsifying properties, making it ideal for use in cosmetic formulations. It is commonly found in moisturizers, lotions, and other skincare products due to its ability to create stable emulsions that enhance product texture and stability. Additionally, arachidyl laurate has been studied for its potential in food additives, where it can serve as a natural stabilizer and thickening agent.

In the pharmaceutical industry, arachidyl laurate has shown promise as a component in drug delivery systems. Its ability to form nanoparticles and liposomes makes it a valuable tool for encapsulating drugs and improving their bioavailability. Recent research has focused on using arachidyl laurate-based formulations for targeted drug delivery, particularly in cancer therapy.

Safety and Toxicology:

The safety profile of arachidyl laurate strong has been extensively studied, particularly in cosmetic applications. Studies indicate that it is generally well-tolerated by human skin with minimal irritation potential. However, further research is needed to fully understand its long-term effects and compatibility with various skin types.

< strong(Environmental Impact: strong> p> < p >The environmental impact of manufacturing and using products containing< strong >arachidyl laurate strong >has become a focal point for researchers and manufacturers alike. Efforts are being made to develop sustainable production methods that minimize waste and reduce carbon footprints. Biodegradability studies suggest that< strong >arachidyl laurate strong >is readily biodegradable under aerobic conditions, making it an eco-friendly alternative to synthetic compounds. p > In conclusion,< strong >arachidyl laurate strong >(CAS No.< strong >36617-18-2 strong >) is a versatile compound with promising applications across multiple industries. Its unique properties make it an attractive option for researchers seeking natural alternatives to synthetic materials. As ongoing studies continue to uncover new uses and optimize production methods,< strong >arachidyl laurate strong >is poised to play an increasingly important role in modern science and industry.